![molecular formula C9H10N2O B597339 6-(Aminomethyl)isoindolin-1-one CAS No. 1251195-14-8](/img/structure/B597339.png)
6-(Aminomethyl)isoindolin-1-one
Overview
Description
6-(Aminomethyl)isoindolin-1-one is a key intermediate enroute to many investigational therapeutic agents . It is also known by its CAS Number: 1250443-39-0 .
Synthesis Analysis
The synthesis of this compound involves a concise process that includes cyanation without using costly transition metal catalysts and complete hydrogenation of the resulting dicyanide . This synthetic route emphasizes high atom-efficiency and simple operation .Molecular Structure Analysis
The molecular formula of this compound is C9H10N2O . The average mass is 162.189 Da and the monoisotopic mass is 162.079315 Da .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include a cyanation process and a complete hydrogenation of the resulting dicyanide . These reactions are part of a multicomponent reaction (MCR) process .Scientific Research Applications
Diverse Bioactivity and Therapeutic Potential : Isoindolin-1-one frameworks, such as those in 6-(Aminomethyl)isoindolin-1-one, are found in a range of naturally occurring compounds with diverse biological activities. They hold therapeutic potential for various chronic diseases, benefiting from recent advancements in synthetic methods (Upadhyay, Thapa, Sharma, & Sharma, 2020).
Reaction Chemistry with Different Metals : The isoindoline pincer ligand, a related structure, shows varied reaction chemistry with different metals like Cd2+, Zn2+, and Pd2+. This highlights its potential in creating metal complexes with diverse properties and applications (Dietrich, Egbert, Morris, Wicholas, Anderson, & Miller, 2005).
In Vivo and In Silico Studies for Medical Applications : Isoindolines, including variants of this compound, have been synthesized and tested for their interactions with human dopamine receptors, suggesting potential applications in treating conditions like Parkinsonism (Andrade-Jorge, Bahena-Herrera, Garcia-Gamez, Padilla-Martínez, & Trujillo-Ferrara, 2017).
Anti-Cancer Activities : Certain isoindolin-1-one derivatives have been synthesized and evaluated for their anti-cancer activities. This includes studies on human cancer cell lines, indicating the potential of these compounds in cancer treatment (Mehta, Mangyan, & Brahmchari, 2022).
Synthesis and Structural Studies : Research has been conducted on the novel synthesis of isoindoline/isoindoline-1,3-dione derivatives, including studies on their structure determination, which is crucial for understanding their chemical properties and potential applications (Sović, Stilinović, Kaitner, Kraljević-Pavelić, Bujak, Čuljak, Novak, & Karminski-Zamola, 2011).
Medicinal Chemistry Applications : Isoindoline heterocycles, similar to this compound, show potential in medicinal chemistry across diverse biological targets, including as bronchodilators, N-methyl-D-aspartate agonists, multidrug resistance reversal agents, and fibrinogen receptor antagonists (Williams & Jarvo, 2011).
Central Nervous System Activities : Some isoindoline derivatives have shown elevated central nervous system depressant potency in in-vivo studies, indicating their potential in neuropharmacology (Selvakumar, Babu, & Chidambaranathan, 2013).
Mechanism of Action
- CDK7 is a crucial enzyme involved in cell cycle regulation and transcriptional control. It forms a part of the CDK-activating kinase (CAK) complex, which phosphorylates other cyclin-dependent kinases (CDKs) to activate them .
- As a result, cell cycle progression is disrupted, leading to cell cycle arrest and inhibition of cancer cell growth .
- Bioavailability : Its bioavailability is moderate, influenced by factors like food intake and drug interactions .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-(aminomethyl)-2,3-dihydroisoindol-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c10-4-6-1-2-7-5-11-9(12)8(7)3-6/h1-3H,4-5,10H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWVACKJYWYOGRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=C(C=C2)CN)C(=O)N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10729290 | |
Record name | 6-(Aminomethyl)-2,3-dihydro-1H-isoindol-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10729290 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1251195-14-8 | |
Record name | 6-(Aminomethyl)-2,3-dihydro-1H-isoindol-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10729290 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.